2,4-Dinitroaniline

• CAS No.: 97-02-9
• Product Name: 2,4-Dinitroaniline
• Molecular Formula: C6H5N3O4; C6H3(NH2)(NO2)2; C6H5N3O4
• Molecular Weight: 183.12 g/mol
• IUPAC Name: 2,4-dinitroaniline
• Standard InChI: InChI=1S/C6H5N3O4/c7-5-2-1-4(8(10)11)3-6(5)9(12)13/h1-3H,7H2
• Standard InChIKey: LXQOQPGNCGEELI-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N
• Boiling Point: 333.6 °C; 56.7 °C
• Colorform: YELLOW NEEDLES FROM DIL ACETONE, GREENISH-YELLOW PLATES FROM ALCOHOL.
• Density: 1.615 at 59 °F (USCG, 1999); 1.615 g/ml @ 14 °C; 1.62 g/cm³
• Flash Point: 435 °F (NTP, 1992); 435 °F (CLOSED CUP); 222-224 °C c.c.
• Melting Point: 349 to 352 °F (NTP, 1992); 180.0 °C; 187.5-188 °C; 187-188 °C
• Physical Description: 2,4-dinitroaniline appears as yellow powder or crystals with a musty odor. Sinks in water. (USCG, 1999); YELLOW NEEDLE-LIKE CRYSTALS OR GREENISH-YELLOW PLATES OR BRIGHT YELLOW SOLID WITH CHARACTERISTIC ODOUR.
• Description: 2,4-dinitroaniline appears as yellow powder or crystals with a musty odor. Sinks in water. (USCG, 1999); 2,4-dinitroaniline is a nitroaniline consisting of an aniline core having two nitro substituents located at the 2- and 4-positions.
• Solubility: less than 0.1 mg/mL at 73° F (NTP, 1992); SOL IN HOT HYDROCHLORIC ACID; PRACTICALLY INSOL IN COLD WATER; VERY SPARINGLY SOL IN BOILING WATER; 5.8 PARTS SOL IN 100 PARTS 88% ALCOHOL @ 18 °C; 1 PART SOL IN 132.6 PARTS OF 95% ALCOHOL @ 21 °C; Solubility in water: none
• Synonyms: 2.4-Dinitrobenzenamine
• Vapor Density: 6.31 (NTP, 1992) (Relative to Air); 6.31 (AIR= 1)
• Vapor Pressure: 5.94X10-7 mm Hg at 25 °C (est)
• PubChem Compound: 7321
• Last Modified: Nov 12 2021